Cas no 2303510-74-7 (benzyl 6-amino-1,4-oxazepane-4-carboxylate)

• Product Name: benzyl 6-amino-1,4-oxazepane-4-carboxylate
• CAS No: 2303510-74-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5559970
• PubChem ID: 155819575
• Update Time: 2025-06-13

benzyl 6-amino-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-amino-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C13H18N2O3/c14-12-8-15(6-7-17-10-12)13(16)18-9-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key： DQCQJFGOBSBYKT-UHFFFAOYSA-N
• SMILES： O1CC(N)CN(C(OCC2=CC=CC=C2)=O)CC1

Additional information on benzyl 6-amino-1,4-oxazepane-4-carboxylate

Introduction to benzyl 6-amino-1,4-oxazepane-4-carboxylate (CAS No. 2303510-74-7)

Benzyl 6-amino-1,4-oxazepane-4-carboxylate (CAS No. 2303510-74-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of benzyl 6-amino-1,4-oxazepane-4-carboxylate consists of a benzyl group attached to an oxazepane ring, which is further functionalized with an amino group and a carboxylate moiety. The oxazepane ring, a seven-membered heterocyclic compound, imparts significant stability and flexibility to the molecule, while the amino and carboxylate groups provide functional versatility for interactions with biological targets.

Recent studies have highlighted the potential of benzyl 6-amino-1,4-oxazepane-4-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that benzyl 6-amino-1,4-oxazepane-4-carboxylate could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, benzyl 6-amino-1,4-oxazepane-4-carboxylate has also been investigated for its anti-inflammatory and analgesic activities. A study published in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines and mediators, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of benzyl 6-amino-1,4-oxazepane-4-carboxylate have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are crucial factors for its potential use in chronic disease management.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl 6-amino-1,4-oxazepane-4-carboxylate. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The synthesis of benzyl 6-amino-1,4-oxazepane-4-carboxylate involves several steps, including the formation of the oxazepane ring and subsequent functionalization with the benzyl group and amino/carboxylate moieties. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the reaction of a benzyl halide with an appropriately substituted oxazepane derivative under mild conditions.

In conclusion, benzyl 6-amino-1,4-oxazepane-4-carboxylate (CAS No. 2303510-74-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.